Cas no 2034552-90-2 (4-(5-chloropyrimidin-2-yl)piperazin-2-one)

• Product Name: 4-(5-chloropyrimidin-2-yl)piperazin-2-one
• CAS No: 2034552-90-2
• MF: C₈H₉ClN₄O
• MW: 212.636259794235
• CID: 6054233
• PubChem ID: 92130774
• Update Time: 2025-06-26

4-(5-chloropyrimidin-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloropyrimidin-2-yl)piperazin-2-one
• 2-Piperazinone, 4-(5-chloro-2-pyrimidinyl)-
• AKOS026703149
• 2034552-90-2
• F6541-2496

• Inchi： 1S/C8H9ClN4O/c9-6-3-11-8(12-4-6)13-2-1-10-7(14)5-13/h3-4H,1-2,5H2,(H,10,14)
• InChI Key： LTOWDHRRVIVGJM-UHFFFAOYSA-N
• SMILES： N1CCN(C2=NC=C(Cl)C=N2)CC1=O

Computed Properties

• Exact Mass: 212.0464886g/mol
• Monoisotopic Mass: 212.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-(5-chloropyrimidin-2-yl)piperazin-2-one

4-(5-Chloropyrimidin-2-yl)piperazin-2-one: A Comprehensive Overview

4-(5-Chloropyrimidin-2-yl)piperazin-2-one, also known by its CAS registry number CAS No. 2034552-90-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their potential applications in drug discovery and materials science. The structure of 4-(5-chloropyrimidin-2-yl)piperazin-2-one consists of a piperazine ring fused with a pyrimidine moiety, with a chlorine substituent at the 5-position of the pyrimidine ring. This unique combination of structural features contributes to its intriguing chemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(5-chloropyrimidin-2-yl)piperazin-2-one. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications in pharmaceutical research.

The biological activity of 4-(5-chloropyrimidin-2-yl)piperazin-2-one has been a focal point of recent studies. Preclinical data suggest that this compound exhibits potent inhibitory effects on several key enzymes involved in disease pathways, such as kinases and proteases. For instance, a study published in 2023 demonstrated that 4-(5-chloropyrimidin-2-yl)piperazin-2-one effectively inhibits the activity of a specific kinase associated with cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 4-(5-chloropyrimidin-2-yl)piperazin-2-one has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metalloorganic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and sensing technologies. Recent research highlights the compound's role in enhancing the porosity and stability of MOFs, making it a valuable component in the design of advanced materials.

The synthesis and characterization of 4-(5-chloropyrimidin-2-yli)piperazinone have been further refined through computational chemistry approaches. By employing density functional theory (DFT) calculations, scientists have gained deeper insights into the electronic structure and reactivity of this compound. These computational studies have provided valuable guidance for optimizing synthetic routes and predicting biological activity, thereby accelerating drug discovery efforts.

In terms of safety and environmental impact, studies on CAS No. 203455290-based compounds have revealed their biodegradability under specific conditions. This information is crucial for assessing their environmental fate and ensuring sustainable practices in their production and use. Regulatory agencies are increasingly emphasizing the need for eco-friendly chemical processes, and compounds like 4-(5-chloropyrimidin-in-pyrazine) are being evaluated for their compliance with green chemistry principles.

The future prospects for CAS No. 1176878671-related compounds are bright, with ongoing research exploring their applications in diverse fields such as agrochemicals and diagnostics. Collaborative efforts between academia and industry are expected to drive innovation and bring these compounds closer to commercialization.